Cas no 6178-45-6 (Benzoic acid,3,4,5-trimethoxy-, propyl ester)

• Product Name: Benzoic acid,3,4,5-trimethoxy-, propyl ester
• CAS No: 6178-45-6
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 515941
• PubChem ID: 80315
• Update Time: 2025-04-19

Benzoic acid,3,4,5-trimethoxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trimethoxy-, propyl ester
• Propyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C13H18O5/c1-5-6-18-13(14)9-7-10(15-2)12(17-4)11(8-9)16-3/h7-8H,5-6H2,1-4H3
• InChI Key： FZUOVWLTJMRMHO-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCC

Computed Properties

• Exact Mass: 254.11544
• Monoisotopic Mass: 254.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.094
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.491
• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives